Cas no 69821-46-1 (Pyridinium, 1-[2-(acetyloxy)ethyl]-2-methyl-4,6-diphenyl-, perchlorate)

• Product Name: Pyridinium, 1-[2-(acetyloxy)ethyl]-2-methyl-4,6-diphenyl-, perchlorate
• CAS No: 69821-46-1
• MF: C₂₂H₂₂ClNO₆
• MW: 431.866185665131
• CID: 4150991
• PubChem ID: 12448722
• Update Time: 2025-07-19

Pyridinium, 1-[2-(acetyloxy)ethyl]-2-methyl-4,6-diphenyl-, perchlorate Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-[2-(acetyloxy)ethyl]-2-methyl-4,6-diphenyl-, perchlorate
• 1-[2-(Acetyloxy)ethyl]-2-methyl-4,6-diphenylpyridin-1-ium perchlorate
• 69821-46-1
• 2-(2-methyl-4,6-diphenylpyridin-1-ium-1-yl)ethyl acetate;perchlorate

• Inchi： 1S/C22H22NO2.ClO4/c1-17-15-21(19-9-5-3-6-10-19)16-22(20-11-7-4-8-12-20)23(17)13-14-25-18(2)24;2-1(3,4)5/h3-12,15-16H,13-14H2,1-2H3;/q+1;-1
• InChI Key： BRLDDKJSMMQFSN-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].O(C(C)=O)CC[N+]1C(C)=CC(C2C=CC=CC=2)=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 431.1135651Da
• Monoisotopic Mass: 431.1135651Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų

Additional information on Pyridinium, 1-[2-(acetyloxy)ethyl]-2-methyl-4,6-diphenyl-, perchlorate

In-Depth Analysis of Pyridinium, 1-[2-(acetyloxy)ethyl]-2-methyl-4,6-diphenyl-, perchlorate (CAS No. 69821-46-1)

The compound Pyridinium, 1-[2-(acetyloxy)ethyl]-2-methyl-4,6-diphenyl-, perchlorate (CAS No. 69821-46-1) is a highly specialized chemical entity with significant applications in organic synthesis and material science. Its unique molecular structure, featuring a pyridinium core substituted with acetyloxyethyl, methyl, and diphenyl groups, makes it a valuable intermediate in the development of advanced functional materials. Researchers and industries are increasingly interested in this compound due to its potential in photocatalysis, ionic liquids, and electrochemical applications.

One of the most intriguing aspects of Pyridinium, 1-[2-(acetyloxy)ethyl]-2-methyl-4,6-diphenyl-, perchlorate is its role in green chemistry. With the growing emphasis on sustainable practices, this compound has been explored as a catalyst or reagent in environmentally friendly synthetic routes. Its perchlorate counterion enhances its solubility and reactivity, making it suitable for use in aqueous-phase reactions. This aligns with the current trend of reducing organic solvent usage, a topic frequently searched by chemists and environmental scientists.

In the realm of material science, CAS No. 69821-46-1 has garnered attention for its potential in designing ionic liquid crystals. These materials combine the properties of ionic liquids and liquid crystals, offering unique advantages in optoelectronics and smart materials. The diphenyl substituents in the compound contribute to its mesogenic properties, which are critical for applications in display technologies and sensors. This connection to cutting-edge technology makes it a hot topic in academic and industrial research.

The synthesis and characterization of Pyridinium, 1-[2-(acetyloxy)ethyl]-2-methyl-4,6-diphenyl-, perchlorate require advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the purity and structural integrity of the compound, which is crucial for its performance in high-precision applications. Researchers often search for detailed protocols on these techniques, highlighting the need for comprehensive documentation in scientific literature.

Another area of interest is the compound's potential in pharmaceutical research. While not directly used as a drug, its structural motifs are relevant to the development of bioactive molecules. The pyridinium moiety, for instance, is a common feature in antimicrobial agents and enzyme inhibitors. This has led to exploratory studies on derivatives of CAS No. 69821-46-1, aiming to uncover new therapeutic candidates. Such applications resonate with the broader scientific community's focus on drug discovery and medicinal chemistry.

From a commercial perspective, the demand for Pyridinium, 1-[2-(acetyloxy)ethyl]-2-methyl-4,6-diphenyl-, perchlorate is driven by its versatility. Suppliers and manufacturers often highlight its use in high-performance coatings, adhesives, and specialty polymers. The compound's ability to modify surface properties and enhance material durability makes it a sought-after ingredient in industrial formulations. This aligns with the increasing market demand for advanced materials that offer superior performance under extreme conditions.

In conclusion, Pyridinium, 1-[2-(acetyloxy)ethyl]-2-methyl-4,6-diphenyl-, perchlorate (CAS No. 69821-46-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its relevance to green chemistry, material science, and pharmaceutical research underscores its importance in contemporary research and development. As the scientific community continues to explore its potential, this compound is likely to remain a subject of significant interest and innovation.